Methyl 3-bromo-2-methyl-5-nitrobenzoate
Overview
Description
“Methyl 3-bromo-2-methyl-5-nitrobenzoate” is a chemical compound with the molecular formula C9H8BrNO4 . It is used as an intermediate in the synthesis of other chemical compounds .
Synthesis Analysis
The synthesis of “Methyl 3-bromo-2-methyl-5-nitrobenzoate” could involve the nitration of methyl benzoate, which is an example of electrophilic substitution . The compound can also be synthesized from 2-Bromo-3-nitrobenzoic acid and Iodomethane .Molecular Structure Analysis
The molecular weight of “Methyl 3-bromo-2-methyl-5-nitrobenzoate” is 274.07 g/mol . The InChI code for this compound is 1S/C9H8BrNO4/c1-5-7(9(12)15-2)3-6(11(13)14)4-8(5)10/h3-4H,1-2H3 .Chemical Reactions Analysis
The nitration of methyl benzoate, a potential precursor to “Methyl 3-bromo-2-methyl-5-nitrobenzoate”, is an example of electrophilic substitution . The carbonyl group withdraws electron density from the ring, deactivating it towards electrophilic substitution .Physical And Chemical Properties Analysis
“Methyl 3-bromo-2-methyl-5-nitrobenzoate” is a solid at room temperature .Scientific Research Applications
Organic Synthesis Intermediates
Methyl 3-bromo-2-methyl-5-nitrobenzoate: is a valuable intermediate in organic synthesis. It can be used to synthesize a wide range of complex molecules due to its reactive bromo and nitro groups. For instance, it can participate in palladium-catalyzed coupling reactions to create biologically active compounds or materials with specific electronic properties .
Medicinal Chemistry
In medicinal chemistry, this compound can be utilized to develop new pharmaceuticals. Its structure allows for the creation of derivatives that may exhibit anti-inflammatory properties or could be potential candidates for drug development targeting various diseases .
Material Science
The nitro group of Methyl 3-bromo-2-methyl-5-nitrobenzoate can be reduced to an amine, which can then be used to create polymers or other materials with specific functionalities. These materials could have applications in creating novel coatings, adhesives, or even components for electronic devices .
Analytical Chemistry
This compound can serve as a standard or reference material in analytical chemistry due to its well-defined structure and properties. It can help in the calibration of instruments or in the development of new analytical methods for detecting similar compounds .
Agricultural Chemistry
Derivatives of Methyl 3-bromo-2-methyl-5-nitrobenzoate could be explored for their potential use in agriculture. They might act as precursors for the synthesis of herbicides or pesticides, contributing to the protection of crops from pests and diseases .
Environmental Science
In environmental science, researchers can study the breakdown products of Methyl 3-bromo-2-methyl-5-nitrobenzoate to understand its environmental fate and impact. This knowledge is crucial for assessing the risks associated with the use of chemicals in various industries .
Chemical Education
Due to its interesting reactivity, Methyl 3-bromo-2-methyl-5-nitrobenzoate can be used in educational settings to demonstrate various chemical reactions and synthesis techniques to students, enriching their learning experience .
Photographic Industry
The compound’s light-sensitive nitro group could potentially be used in the development of photographic materials or processes, contributing to the field of photography and imaging .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 3-bromo-2-methyl-5-nitrobenzoate is a chemical compound with a specific molecular structure .
Mode of Action
It’s known that the nitro group in the compound can undergo various reactions, such as reduction to an amine group .
Biochemical Pathways
It’s known that nitro compounds can participate in various biochemical reactions .
Action Environment
It’s known that the compound should be stored in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
methyl 3-bromo-2-methyl-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO4/c1-5-7(9(12)15-2)3-6(11(13)14)4-8(5)10/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHYSOGYKNCNXIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)[N+](=O)[O-])C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10619889 |
Source
|
| Record name | Methyl 3-bromo-2-methyl-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885519-05-1 |
Source
|
| Record name | Methyl 3-bromo-2-methyl-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-5,7-difluorobenzo[D]thiazole](/img/structure/B1591989.png)
![Triphenyl[(tetrahydro-2H-pyran-4-yl)methyl]phosphonium iodide](/img/structure/B1591996.png)